Cas no 2137443-42-4 (2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2137443-42-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6398939
• PubChem ID: 165476674
• Update Time: 2025-05-22

2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137443-42-4
• 2-(2-methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801441
• 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H21NO2/c1-9-6-5-7-10-8-11(16)13(15-12(9)10)14(2,3)17-4/h5-7,11,13,15-16H,8H2,1-4H3
• InChI Key： GWJUMZWIEGULJW-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C(CC2C=CC=C(C)C=2N1)O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol

2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol

2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol is a complex organic compound with the CAS registry number 2137443-42-4. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially saturated ring system. The molecule features a unique substitution pattern, including a methoxypropan-2-yl group and a methyl group attached to the quinoline ring. These substituents contribute to the compound's distinct chemical properties and potential biological activity.

The synthesis of 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare such complex molecules. For instance, researchers have employed catalytic asymmetric hydrogenation and enantioselective reductions to construct the tetrahydroquinoline framework. These methods not only enhance the yield but also improve the stereochemical control of the product.

Recent studies have highlighted the potential of this compound in various fields. In pharmacology, tetrahydroquinolines like this one have shown promise as modulators of ion channels and receptors. Specifically, in vitro experiments have demonstrated that 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol exhibits selective binding to voltage-gated sodium channels, making it a candidate for anti-inflammatory and analgesic applications.

The structural features of this compound play a crucial role in its biological activity. The methoxypropan-2-yl group introduces steric hindrance and electronic effects that influence the molecule's interactions with biological targets. Similarly, the methyl group at position 8 contributes to the overall hydrophobicity of the molecule, which is essential for its membrane permeability.

In terms of applications, tetrahydroquinolines are being explored in drug discovery programs targeting neurological disorders. For example, researchers at leading pharmaceutical companies have investigated this compound as a potential lead for developing treatments for epilepsy and chronic pain conditions.

From a materials science perspective, tetrahydroquinolines are also being considered for their potential as building blocks in supramolecular chemistry. The ability of these compounds to form self-assembled structures under specific conditions opens up new avenues for designing functional materials with tailored properties.

In conclusion, 2-(2-Methoxypropan-2-yl)-8-methyl-1,2,3,4-tetrahydroquinolin-3-ol (CAS No: 2137443-42) is a versatile organic compound with significant potential in both pharmacological and materials science applications. Ongoing research continues to uncover new insights into its properties and utility across diverse fields.